Cas no 374554-89-9 (3-chloro-6-fluorobenzodisoxazole)

3-chloro-6-fluorobenzodisoxazole structure
374554-89-9 structure
Product Name:3-chloro-6-fluorobenzodisoxazole
CAS No:374554-89-9
MF:C7H3ClFNO
MW:171.556224107742
MDL:MFCD16996105
CID:1027110
PubChem ID:66570665
Update Time:2025-08-05

3-chloro-6-fluorobenzodisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-fluorobenzo[d]isoxazole
    • 3-Chloro-6-fluoro-1,2-benzoxazole
    • AB71606
    • AK-67876
    • ANW-45054
    • CTK8B4448
    • KB-235822
    • SureCN7124248
    • KOCRLZPOPOTYCU-UHFFFAOYSA-N
    • W5831
    • ST24028491
    • DTXSID30735272
    • CS-0019169
    • 374554-89-9
    • DS-1960
    • EN300-250878
    • SCHEMBL7124248
    • MFCD16996105
    • DB-357025
    • AKOS015999182
    • 3-chloro-6-fluorobenzodisoxazole
    • MDL: MFCD16996105
    • Inchi: 1S/C7H3ClFNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H
    • InChI Key: KOCRLZPOPOTYCU-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC(=CC=2ON=1)F

Computed Properties

  • Exact Mass: 170.9887196g/mol
  • Monoisotopic Mass: 170.9887196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.8

Experimental Properties

  • Boiling Point: 255.4±20.0°C at 760 mmHg

3-chloro-6-fluorobenzodisoxazole Security Information

3-chloro-6-fluorobenzodisoxazole Pricemore >>

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abcr
AB438081-250 mg
3-Chloro-6-fluorobenzo[d]isoxazole; .
374554-89-9
250MG
€189.90 2022-06-10
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